Cas no 1261981-78-5 ([1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy-)

• Product Name: [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy-
• CAS No: 1261981-78-5
• MF: C₁₃H₇ClFNO
• MW: 247.652185678482
• MDL: MFCD18313864
• CID: 2767421
• Update Time: 2025-06-12

[1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy-

• MDL： MFCD18313864
• Inchi： 1S/C13H7ClFNO/c14-12-4-1-8(5-9(12)7-16)11-3-2-10(17)6-13(11)15/h1-6,17H
• InChI Key： HPGYEVUQLQAAIS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C=C2F)=CC=C(Cl)C(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy-

Comprehensive Overview of [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy- (CAS No. 1261981-78-5)

The compound [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy- (CAS No. 1261981-78-5) is a highly specialized biphenyl derivative that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This molecule features a unique combination of functional groups, including a cyano group, chloro and fluoro substituents, and a hydroxy group, making it a versatile intermediate for various synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy- is its structural complexity and the ability to serve as a building block for more complex molecules. The presence of both electron-withdrawing (cyano, chloro, fluoro) and electron-donating (hydroxy) groups on the biphenyl backbone allows for precise tuning of electronic properties, which is crucial in the design of pharmaceuticals and optoelectronic materials. This compound is particularly relevant in the context of targeted drug delivery and small-molecule inhibitors, where its modular structure can be exploited to enhance binding affinity and selectivity.

In recent years, the demand for high-purity intermediates like CAS No. 1261981-78-5 has surged, driven by advancements in precision medicine and green chemistry. The compound's compatibility with modern synthetic techniques, such as cross-coupling reactions and catalyzed transformations, makes it a valuable asset for chemists aiming to develop sustainable and efficient synthetic routes. Additionally, its potential role in the synthesis of liquid crystal materials and organic semiconductors has sparked interest in the materials science community, where researchers are exploring its use in next-generation displays and photovoltaic devices.

From an environmental and regulatory perspective, [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy- is subject to stringent quality control measures to ensure its safe handling and application. The compound's stability under various conditions and its compatibility with green solvents align with the global shift toward sustainable chemical practices. This is particularly important given the increasing scrutiny of chemical processes by regulatory bodies and the public's growing awareness of environmental impact.

Another area where this compound is gaining traction is in academic research, where it is used as a model substrate to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure and reactivity profile make it an ideal candidate for mechanistic studies and catalyst screening. Furthermore, the compound's potential applications in bioconjugation and probe design for biological imaging are being actively explored, highlighting its interdisciplinary relevance.

In summary, [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-2'-fluoro-4'-hydroxy- (CAS No. 1261981-78-5) represents a fascinating example of how tailored molecular design can address contemporary challenges in chemistry and beyond. Its multifaceted applications, from drug development to advanced materials, underscore its importance in modern scientific research and industrial innovation. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in shaping the future of synthetic chemistry and its allied fields.